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Compound of Interest

Compound Name: VU0529331

Cat. No.: B611766 Get Quote

Essential Safety and Handling Guide for
VU0529331
This document provides crucial safety and logistical information for the handling and disposal

of VU0529331, a synthetic small-molecule activator of homomeric G protein-gated, inwardly-

rectifying, potassium (GIRK) channels.[1][2] The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Disclaimer: This guide is for informational purposes and is based on available data for a

research chemical. A formal Safety Data Sheet (SDS) was not located. Always consult with

your institution's Environmental Health and Safety (EHS) department for guidance specific to

your location and experimental protocols. This product is intended for research use only and is

not for human or veterinary use.[1]

Compound Properties
A summary of the key properties of VU0529331 is provided below.
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Property Value

IUPAC Name

(2-(3,4-Dimethylphenyl)-3-(1H-pyrrol-1-yl)-2,6-

dihydropyrrolo[3,4-c]pyrazol-5(4H)-yl)(pyrazin-2-

yl)methanone

CAS Number 1286725-49-2

Molecular Formula C₂₂H₂₀N₆O

Molecular Weight 384.44 g/mol

Appearance Solid powder

Purity >98% (or refer to the Certificate of Analysis)

Solubility Soluble in DMSO

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.[1]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

VU0529331 to minimize exposure.[3][4]
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PPE Category Specific Recommendations

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.

Hand Protection

Chemically resistant gloves (e.g., nitrile) are

required. Inspect gloves for tears or holes

before and during use. Change gloves

frequently.

Body Protection
A standard laboratory coat must be worn.

Ensure it is fully buttoned.

Respiratory

For handling the solid powder, work in a

chemical fume hood to avoid inhalation of dust.

If a fume hood is not available, a properly fitted

N95 respirator or higher is recommended.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and ensure a

safe laboratory environment.

Storage:

Short-term (days to weeks): Store in a dry, dark environment at 0 - 4°C.[1]

Long-term (months to years): For extended storage, maintain at -20°C in a dry and dark

location.[1]

Preparation of Stock Solutions:

VU0529331 is soluble in DMSO.[1]

When preparing stock solutions, it is recommended to do so in a chemical fume hood to

minimize inhalation exposure.

Follow standard laboratory procedures for weighing and dissolving chemical compounds.
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The molecular weight of 384.44 g/mol should be used for concentration calculations, but

always refer to the batch-specific information if available.[1]

Spill and Exposure Procedures
In case of a spill:

Alert others in the immediate area.

If the spill is large or you are unsure how to handle it, evacuate the area and contact your

institution's EHS department.

For small spills of the solid, carefully sweep it up with absorbent material, avoiding dust

generation. Place the waste in a sealed container for proper disposal.

For small spills of a solution, absorb with an inert material (e.g., vermiculite, sand) and place

in a sealed container for disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

In case of personal exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing VU0529331, including empty containers, contaminated PPE, and unused

material, should be treated as chemical waste.
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Collect all waste in clearly labeled, sealed containers.

Dispose of the chemical waste through your institution's EHS-approved hazardous waste

program.

Do not dispose of VU0529331 down the drain or in the regular trash.

Experimental Workflow
The following diagram outlines the general workflow for handling VU0529331 from receipt to

disposal.

Preparation Experimentation Disposal

Receive Compound Store at appropriate temperature
(-20°C long-term) Don appropriate PPE Weigh solid in fume hood Dissolve in DMSO Perform Experiment Collect Waste

(solid, liquid, PPE) Store in labeled, sealed container Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling VU0529331.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of
Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

4. ehs.umich.edu [ehs.umich.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b611766?utm_src=pdf-body
https://www.benchchem.com/product/b611766?utm_src=pdf-body
https://www.benchchem.com/product/b611766?utm_src=pdf-body-img
https://www.benchchem.com/product/b611766?utm_src=pdf-body
https://www.benchchem.com/product/b611766?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/32106
https://pubmed.ncbi.nlm.nih.gov/30136838/
https://pubmed.ncbi.nlm.nih.gov/30136838/
https://pubmed.ncbi.nlm.nih.gov/30136838/
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://ehs.umich.edu/working-safely/personal-protective-equipment-ppe/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling
VU0529331]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611766#personal-protective-equipment-for-handling-
vu0529331]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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